Cas no 821015-79-6 (Pentanedioic acid, 4-bromobutyl hexyl ester)

• Product Name: Pentanedioic acid, 4-bromobutyl hexyl ester
• CAS No: 821015-79-6
• MF: C₁₅H₂₇BrO₄
• MW: 351.27648472786
• CID: 698039
• PubChem ID: 71420056
• Update Time: 2025-04-19

Pentanedioic acid, 4-bromobutyl hexyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 4-bromobutyl hexyl ester
• 5-O-(4-bromobutyl) 1-O-hexyl pentanedioate
• DTXSID50839266
• 4-Bromobutyl hexyl pentanedioate
• 821015-79-6

• Inchi： 1S/C15H27BrO4/c1-2-3-4-6-12-19-14(17)9-8-10-15(18)20-13-7-5-11-16/h2-13H2,1H3
• InChI Key： XVPPGJPBYGOIIE-UHFFFAOYSA-N
• SMILES： BrCCCCOC(CCCC(=O)OCCCCCC)=O

Computed Properties

• Exact Mass: 350.10927g/mol
• Monoisotopic Mass: 350.10927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52.6Ų